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Compound of Interest

Compound Name: Reduced Haloperidol

Cat. No.: B15623995 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

guide provides detailed, step-by-step procedures for the safe disposal of reduced haloperidol,
ensuring the protection of personnel and the environment.

Reduced haloperidol, a metabolite of the antipsychotic drug haloperidol, requires careful

handling and disposal. While the pure substance is not classified as hazardous according to

the Globally Harmonized System (GHS), it is imperative to consider the context of its use in a

laboratory setting, where it may be part of a hazardous waste stream.[1]

Hazard Classification and Regulatory Overview
According to its Safety Data Sheet (SDS), pure reduced haloperidol is not classified as a

hazardous substance.[1] However, waste disposal procedures must adhere to federal and local

regulations governing chemical and pharmaceutical waste. Key regulatory bodies in the United

States include the Environmental Protection Agency (EPA), which enforces the Resource

Conservation and Recovery Act (RCRA), and the Drug Enforcement Administration (DEA),

which regulates controlled substances.[1][2][3][4]
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Parameter Value Reference

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

GHS Classification Not classified [1]

RCRA Status

Not explicitly listed as P- or U-

list hazardous waste. However,

if mixed with a listed

hazardous waste or exhibiting

hazardous characteristics

(ignitability, corrosivity,

reactivity, toxicity), the mixture

must be managed as

hazardous waste.

[4][5]

DEA Schedule

Haloperidol is a prescription

medication; its disposal as a

controlled substance is

regulated by the DEA.

[6][7][8]

Experimental Protocols for Waste Characterization
Before disposal, it is essential to determine if the reduced haloperidol waste is hazardous.

This is particularly crucial if the substance has been used in experimental protocols involving

solvents or other reagents.

Toxicity Characteristic Leaching Procedure (TCLP)

If the waste mixture contains any of the 40 toxic chemicals listed by the EPA, a TCLP test may

be required to determine if it exhibits the toxicity characteristic.[9] This test simulates the

leaching process that occurs in a landfill to determine if hazardous constituents are likely to be

released into the environment.

Flash Point Test

For liquid waste mixtures containing reduced haloperidol and flammable solvents, a flash

point test should be conducted to determine if the waste is ignitable. A flash point below 140°F
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(60°C) generally classifies the waste as hazardous.[9]

pH Test

To determine if the waste is corrosive, its pH should be measured. A pH less than or equal to 2,

or greater than or equal to 12.5, classifies the waste as hazardous.[9]

Step-by-Step Disposal Procedures
The following procedures provide a framework for the proper disposal of reduced haloperidol
waste in a laboratory setting.

Step 1: Waste Identification and Segregation

Characterize the Waste: Determine if the waste is pure reduced haloperidol or a mixture. If

it is a mixture, identify all components and their approximate concentrations.

Hazardous Waste Determination: Based on the composition and the results of any

necessary testing (TCLP, flash point, pH), determine if the waste meets the criteria for

hazardous waste under RCRA.

Segregate Waste Streams: Do not mix hazardous waste with non-hazardous waste. Keep

different categories of hazardous waste (e.g., flammable liquids, corrosive wastes) separate

to prevent dangerous reactions.

Step 2: Proper Containerization and Labeling

Select Appropriate Containers: Use containers that are compatible with the chemical waste.

[10] For example, use glass containers for corrosive wastes. Ensure containers are in good

condition and have secure, leak-proof lids.[11]

Label Containers Clearly: All waste containers must be clearly labeled with the words

"Hazardous Waste" (if applicable), the full chemical names of the contents (including

"reduced haloperidol"), and the approximate percentages of each component.[12] The date

of accumulation should also be included.

Step 3: On-Site Accumulation

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.pwaste.com/HW-Drugs
https://www.pwaste.com/HW-Drugs
https://www.benchchem.com/product/b15623995?utm_src=pdf-body
https://www.benchchem.com/product/b15623995?utm_src=pdf-body
https://www.medchemexpress.com/reduced-haloperidol.html
https://static1.squarespace.com/static/5e52d84cb2535b36bd685a79/t/5e7d25a7ca6dcd7df429716d/1585259943641/Common+RCRA+Pharms.pdf
https://www.benchchem.com/product/b15623995?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Reduced-haloperidol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Designate a Satellite Accumulation Area (SAA): Store waste containers in a designated SAA

that is at or near the point of generation and under the control of the laboratory personnel.

[12]

Follow Accumulation Limits: Adhere to the volume limits for waste accumulation in an SAA

(e.g., no more than 55 gallons of hazardous waste).[12]

Ensure Safe Storage: Keep waste containers closed except when adding waste.[12] Store

containers in a well-ventilated area and away from sources of ignition or incompatible

chemicals.[4]

Step 4: Disposal through a Licensed Waste Hauler

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to arrange for the pickup and disposal of the waste by a licensed hazardous waste

management company.

Manifesting: For hazardous waste, a hazardous waste manifest will be required. This

document tracks the waste from its point of generation to its final disposal.[3]

Non-Hazardous Waste: If the reduced haloperidol waste is determined to be non-

hazardous, it can typically be disposed of through a chemical waste vendor. It is still best

practice to not dispose of it in the regular trash or down the drain.

Logical Workflow for Reduced Haloperidol Disposal
Caption: Logical workflow for the proper disposal of reduced haloperidol.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

reduced haloperidol, minimizing risks to personnel and the environment. Always consult your

institution's specific waste management policies and your local regulations for complete

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Reduced-haloperidol
https://pubchem.ncbi.nlm.nih.gov/compound/Reduced-haloperidol
https://pubchem.ncbi.nlm.nih.gov/compound/Reduced-haloperidol
https://www.bioservusa.com/services/expired-pharmaceutical-disposal/pharmaceutical-waste-identification/hazardous/
https://en.wikipedia.org/wiki/Haloperidol
https://www.benchchem.com/product/b15623995?utm_src=pdf-body
https://www.benchchem.com/product/b15623995?utm_src=pdf-body
https://www.benchchem.com/product/b15623995?utm_src=pdf-body
https://www.benchchem.com/product/b15623995?utm_src=pdf-body
https://www.benchchem.com/product/b15623995?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. caymanchem.com [caymanchem.com]

3. Haloperidol - Wikipedia [en.wikipedia.org]

4. bioservusa.com [bioservusa.com]

5. dep.wv.gov [dep.wv.gov]

6. Federal Register :: Disposal of Controlled Substances [federalregister.gov]

7. ashp.org [ashp.org]

8. Diversion Control Division | Drug Disposal Information [deadiversion.usdoj.gov]

9. pwaste.com [pwaste.com]

10. medchemexpress.com [medchemexpress.com]

11. static1.squarespace.com [static1.squarespace.com]

12. 4-(4-Chlorophenyl)-alpha-(4-fluorophenyl)-4-hydroxy-1-piperidinebutanol |
C21H25ClFNO2 | CID 119265 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Reduced
Haloperidol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623995#reduced-haloperidol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

